Cas no 1794737-26-0 (1-(5-chloropyrazin-2-yl)methanamine hydrochloride)

• Product Name: 1-(5-chloropyrazin-2-yl)methanamine hydrochloride
• CAS No: 1794737-26-0
• MF: C₅H₇Cl₂N₃
• MW: 180.035178422928
• MDL: MFCD16872055
• CID: 4614438
• PubChem ID: 56973061
• Update Time: 2025-10-29

1-(5-chloropyrazin-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (5-CHLOROPYRAZIN-2-YL)METHANAMINE HYDROCHLORIDE
• (5-CHLOROPYRAZIN-2-YL)METHANAMINE HCL
• AB0070923
• (5-Chloro-2-pyrazinyl)methanamine hydrochloride
• (5-chloropyrazin-2-yl)methanamine;hydrochloride
• A909241
• 1-(5-chloropyrazin-2-yl)methanamine hydrochloride
• SY073683
• EN300-253606
• MFCD16872055
• J-001540
• PB46991
• AS-30585
• SCHEMBL17008541
• 1794737-26-0
• DS-018653
• (5-CHLOROPYRAZIN-2-YL)METHANAMINEHYDROCHLORIDE
• 1-(5-chloropyrazin-2-yl)methanamine HCl
• AKOS022185884

• MDL： MFCD16872055
• Inchi： 1S/C5H6ClN3.ClH/c6-5-3-8-4(1-7)2-9-5;/h2-3H,1,7H2;1H
• InChI Key： YMVATJAKCCYCPW-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=N1)CN.Cl

Computed Properties

• Exact Mass: 179.002
• Monoisotopic Mass: 179.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 88.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8

Additional information on 1-(5-chloropyrazin-2-yl)methanamine hydrochloride

1-(5-Chloropyrazin-2-yl)methanamine Hydrochloride: A Comprehensive Overview

The compound 1-(5-chloropyrazin-2-yl)methanamine hydrochloride, with the CAS number 1794737-26-0, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyrazine ring with a methanamine group, further modified by a chlorine substituent. The hydrochloride salt form of this compound is particularly relevant in pharmaceutical applications, where it may serve as a potential drug candidate or intermediate in drug synthesis.

Recent studies have highlighted the potential of 1-(5-chloropyrazin-2-yl)methanamine hydrochloride in various therapeutic areas. For instance, researchers have explored its role as a modulator of key cellular pathways involved in neurodegenerative diseases. The pyrazine ring, a six-membered aromatic structure with two nitrogen atoms, is known for its ability to interact with biological targets such as receptors and enzymes. The presence of the chlorine substituent at the 5-position of the pyrazine ring further enhances the compound's pharmacokinetic properties, including bioavailability and metabolic stability.

The synthesis of 1-(5-chloropyrazin-2-yl)methanamine hydrochloride involves a multi-step process that typically begins with the preparation of 5-chloropyrazine. This intermediate is then subjected to nucleophilic substitution or coupling reactions to introduce the methanamine group. The formation of the hydrochloride salt is achieved by protonation of the amine group in the presence of hydrochloric acid, resulting in a stable crystalline product suitable for pharmaceutical applications.

In terms of pharmacological activity, 1-(5-chloropyrazin-2-yl)methanamine hydrochloride has demonstrated promising results in preclinical studies. For example, it has been shown to exhibit selective inhibition of certain kinases, which are critical in signaling pathways associated with cancer and inflammatory diseases. Additionally, its ability to cross the blood-brain barrier makes it a potential candidate for treating central nervous system disorders.

The structural versatility of this compound also lends itself to further chemical modifications. Researchers are actively exploring analogs with different substituents on the pyrazine ring to optimize its pharmacodynamic and pharmacokinetic profiles. Such efforts are expected to yield compounds with enhanced efficacy and reduced side effects, paving the way for clinical trials in the near future.

In conclusion, 1-(5-chloropyrazin-2-yl)methanamine hydrochloride represents a compelling example of how structural diversity can be leveraged to develop innovative therapeutic agents. With ongoing advancements in synthetic chemistry and drug discovery, this compound holds significant promise for addressing unmet medical needs across various therapeutic areas.